![molecular formula C20H23N3O2S B4583257 N-(2,3-dimethylcyclohexyl)-3-methyl-6-(2-thienyl)isoxazolo[5,4-b]pyridine-4-carboxamide](/img/structure/B4583257.png)
N-(2,3-dimethylcyclohexyl)-3-methyl-6-(2-thienyl)isoxazolo[5,4-b]pyridine-4-carboxamide
Overview
Description
Synthesis Analysis
The synthesis of related compounds involves various strategies, including the reaction of amino-thieno[2,3-b]pyridine with dimethylformamide/phosphoroxide chloride and the reaction of 4-oxo-4H-pyrido[3',2':4,5]thieno[3,2-d]1,3- oxazines with amines to yield carboxylic acid alkylesters of similar structures, demonstrating antianaphylactic activity (Wagner et al., 1993). Additionally, polyamides based on 2,5-bis[(4-carboxyanilino) carbonyl] pyridine and aromatic diamines have been synthesized, indicating the versatility of pyridine-based compounds in creating polymers with inherent viscosities and thermal properties (Faghihi & Mozaffari, 2008).
Molecular Structure Analysis
The molecular structure of similar compounds has been characterized using various techniques. For example, the structure of 4,6-dimethylisothiazolo[5,4-b]pyridin-3(2H)-one and its derivatives was determined, highlighting the importance of crystallography in understanding the conformation and arrangement of molecules (Karczmarzyk & Malinka, 2004).
Scientific Research Applications
Synthesis Techniques and Derivative Development
Heterocyclic Compound Synthesis : The compound is part of a broader family used in synthesizing various heterocyclic compounds. These compounds are essential in developing pharmaceuticals and materials with unique properties. For instance, the synthesis of pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidines and related systems demonstrates the compound's utility in creating complex molecular structures with potential biological activities (Bakhite, Yamada, & Al‐Sehemi, 2005).
Combinatorial Chemistry : The compound's derivatives are used in combinatorial chemistry to generate libraries of fused pyridine-carboxylic acids. This approach is beneficial for discovering new materials and drugs through high-throughput screening (Volochnyuk et al., 2010).
Biological Activities and Applications
Antimicrobial and Antifungal Activities : Derivatives of this compound have been evaluated for their antimicrobial and antifungal properties, indicating potential applications in treating infections (Othman, 2013). This research area is crucial for developing new antibiotics and antifungals in response to growing antibiotic resistance.
properties
IUPAC Name |
N-(2,3-dimethylcyclohexyl)-3-methyl-6-thiophen-2-yl-[1,2]oxazolo[5,4-b]pyridine-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3O2S/c1-11-6-4-7-15(12(11)2)21-19(24)14-10-16(17-8-5-9-26-17)22-20-18(14)13(3)23-25-20/h5,8-12,15H,4,6-7H2,1-3H3,(H,21,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZFZMWHUFANCFL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCC(C1C)NC(=O)C2=CC(=NC3=C2C(=NO3)C)C4=CC=CS4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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